Cas no 66077-42-7 (1H-Pyrazole-4-carboxylic acid, 3-nitro-, ethyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 3-nitro-, ethyl ester
• CAS No: 66077-42-7
• MF: C₆H₇N₃O₄
• MW: 185.137480974197
• MDL: MFCD27927105
• CID: 4117052
• PubChem ID: 67962964
• Update Time: 2025-06-08

1H-Pyrazole-4-carboxylic acid, 3-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 3-nitro-, ethyl ester
• ethyl 5-nitro-1H-pyrazole-4-carboxylate
• ethyl 3-nitro-1H-pyrazole-4-carboxylate
• 3-Nitro-1H-pyrazole-4-carboxylic acid ethyl ester
• STL584836
• Ethyl3-nitro-1H-pyrazole-4-carboxylate
• SCHEMBL9912472
• CS-0030189
• AKOS027439967
• 66077-42-7
• SCHEMBL18131166
• INQPWGDFSJUNRC-UHFFFAOYSA-N
• C6H7N3O4

• MDL： MFCD27927105
• Inchi： 1S/C6H7N3O4/c1-2-13-6(10)4-3-7-8-5(4)9(11)12/h3H,2H2,1H3,(H,7,8)
• InChI Key： INQPWGDFSJUNRC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NNC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 185.04365571g/mol
• Monoisotopic Mass: 185.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 101Ų

Additional information on 1H-Pyrazole-4-carboxylic acid, 3-nitro-, ethyl ester

1H-Pyrazole-4-carboxylic acid, 3-nitro-, ethyl ester (CAS No. 66077-42-7): A Comprehensive Overview

The compound 1H-Pyrazole-4-carboxylic acid, 3-nitro-, ethyl ester, identified by its CAS number 66077-42-7, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class of heterocyclic compounds, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

Pyrazole derivatives are known for their broad spectrum of pharmacological properties, including anti-inflammatory, antimicrobial, antiviral, and anticancer effects. The nitro and ester functional groups in the molecular structure of 1H-Pyrazole-4-carboxylic acid, 3-nitro-, ethyl ester contribute to its unique reactivity and biological profile. These functional groups are strategically positioned to interact with biological targets, making the compound a valuable scaffold for drug discovery.

In recent years, there has been a growing interest in developing novel pyrazole-based drugs due to their structural flexibility and ability to modulate various biological pathways. The nitro group in particular has been extensively studied for its ability to enhance the bioavailability and metabolic stability of pharmaceutical compounds. Additionally, the ester functionality provides a site for further chemical modification, allowing for the synthesis of analogs with tailored properties.

One of the most compelling aspects of 1H-Pyrazole-4-carboxylic acid, 3-nitro-, ethyl ester is its potential application in oncology research. Pyrazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The nitro group can serve as a pharmacophore that interacts with specific residues on these enzymes, disrupting their function and thereby inhibiting tumor growth. Furthermore, the ethyl ester moiety can be hydrolyzed under physiological conditions to release a free carboxylic acid group, which may enhance binding affinity to biological targets.

Recent studies have also explored the antimicrobial properties of pyrazole derivatives. The structural features of 1H-Pyrazole-4-carboxylic acid, 3-nitro-, ethyl ester make it a potent candidate for developing new antibiotics against resistant bacterial strains. The nitro group can disrupt bacterial cell membranes, while the pyrazole core can interfere with essential metabolic pathways. This dual mechanism of action makes the compound particularly effective against multidrug-resistant bacteria.

The synthesis of 1H-Pyrazole-4-carboxylic acid, 3-nitro-, ethyl ester involves multi-step organic reactions that require precise control over reaction conditions. The key steps include nitration of the pyrazole ring followed by esterification of the carboxylic acid group. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to ensure high yield and purity. These synthetic methodologies highlight the compound's complexity and the expertise required for its production.

The pharmacokinetic properties of 1H-Pyrazole-4-carboxylic acid, 3-nitro-, ethyl ester are another critical area of study. Research indicates that this compound exhibits moderate solubility in water and lipids, suggesting potential oral bioavailability. Additionally, preliminary pharmacokinetic studies suggest that it has a reasonable half-life, allowing for sustained therapeutic effects. These characteristics make it an attractive candidate for further development into a clinical drug.

In conclusion, 1H-Pyrazole-4-carboxylic acid, 3-nitro-, ethyl ester (CAS No. 66077-42-7) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable scaffold for developing new drugs targeting various diseases. As research continues to uncover new applications for pyrazole derivatives, compounds like this one will play a crucial role in advancing medical treatments.